Cas no 36770-70-4 (2-(3,4-Dimethoxyphenyl)-5-hydroxy-2-isopropylpentanenitrile)

2-(3,4-Dimethoxyphenyl)-5-hydroxy-2-isopropylpentanenitrile structure
36770-70-4 structure
Product Name:2-(3,4-Dimethoxyphenyl)-5-hydroxy-2-isopropylpentanenitrile
CAS No:36770-70-4
MF:C16H23NO3
MW:277.358724832535
CID:2939673
Update Time:2023-08-10

2-(3,4-Dimethoxyphenyl)-5-hydroxy-2-isopropylpentanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Dimethoxyphenyl)-5-hydroxy-2-isopropylpentanenitrile
    • Inchi: 1S/C16H23NO3/c1-12(2)16(11-17,8-5-9-18)13-6-7-14(19-3)15(10-13)20-4/h6-7,10,12,18H,5,8-9H2,1-4H3
    • InChI Key: XCVXXCRTGFYXRO-UHFFFAOYSA-N
    • SMILES: OCCCC(C#N)(C1C=CC(=C(C=1)OC)OC)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 336
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.5
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd